7,9-Dichloro-2-(4-methoxyphenyl)-5-(3-nitrophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine

• CAS No.: 303061-41-8
• Molecular Formula: C23H17Cl2N3O4
• Molecular Weight: 470.3 g/mol
• IUPAC Name: 7,9-dichloro-2-(4-methoxyphenyl)-5-(3-nitrophenyl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• InChI: InChI=1S/C23H17Cl2N3O4/c1-31-17-7-5-13(6-8-17)20-12-21-18-10-15(24)11-19(25)22(18)32-23(27(21)26-20)14-3-2-4-16(9-14)28(29)30/h2-11,21,23H,12H2,1H3
• InChI Key: JAWFJONXBRYERJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN3C(C2)C4=C(C(=CC(=C4)Cl)Cl)OC3C5=CC(=CC=C5)[N+](=O)[O-]

Description

7,9-Dichloro-2-(4-methoxyphenyl)-5-(3-nitrophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine is a tricyclic heterocyclic compound featuring a pyrazolo[1,5-c][1,3]benzoxazine core. Key structural attributes include:

• Dichloro substituents at positions 7 and 9, enhancing lipophilicity and steric bulk.
• 3-Nitrophenyl group at position 5, introducing strong electron-withdrawing effects and influencing dipole orientation.

However, its specific applications remain under investigation .

Biological Activity

7,9-Dichloro-2-(4-methoxyphenyl)-5-(3-nitrophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine (CAS No. 303059-66-7) is a complex heterocyclic compound that has attracted significant attention in medicinal chemistry due to its potential biological activities. This compound features a unique structural arrangement that includes dichloro, methoxy, and nitrophenyl groups, enhancing its reactivity and biological activity.

Property	Value
Molecular Formula	C23H17Cl2N3O4
Molecular Weight	470.3 g/mol
IUPAC Name	7,9-Dichloro-2-(4-methoxyphenyl)-5-(3-nitrophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine
CAS Number	303059-66-7

Synthesis

The synthesis of this compound typically involves multi-step organic reactions starting from simpler precursors. Key steps include:

• Preparation of Intermediates : Starting materials are reacted with chlorinating agents and nitro compounds.
• Cyclization : The formation of the pyrazolo-benzoxazine framework occurs through cyclization reactions.
• Functional Group Modifications : Final adjustments to functional groups to enhance biological activity.

The optimization of reaction conditions such as temperature and solvent choice is crucial for achieving high yields and purity.

The biological activity of 7,9-Dichloro-2-(4-methoxyphenyl)-5-(3-nitrophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine is primarily attributed to its ability to interact with specific molecular targets involved in various biological processes. Preliminary studies indicate that the compound may:

• Inhibit Enzyme Activity : It has shown potential in modulating enzymes linked to tumor growth and proliferation.
• Bind to Receptors : The compound may interact with cellular receptors, influencing signaling pathways critical for cancer progression.

Anticancer Potential

Recent studies have highlighted the anticancer properties of this compound. For instance:

• A study indicated that it effectively inhibited the proliferation of cancer cell lines by targeting specific enzymes related to cell cycle regulation.
• Interaction studies demonstrated binding affinities that suggest potential therapeutic applications in oncology .

Comparative Studies

Comparative analysis with structurally similar compounds reveals that 7,9-Dichloro-2-(4-methoxyphenyl)-5-(3-nitrophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine exhibits superior biological activity:

Compound Name	Structural Features	Biological Activity
7,9-Dichloro-5-(4-nitrophenyl)-2-phenyl-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine	Contains dichloro groups instead of dibromo	Potential anti-cancer activity
7-Bromo-2-(4-chlorophenyl)-5-(4-methoxyphenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine	Variation with methoxy group	Explored for anti-inflammatory properties

Study on Enzyme Inhibition

A recent publication focused on the inhibition of protoporphyrinogen IX oxidase (PPO), a critical target in herbicide development. The study found that derivatives of benzoxazines including our compound demonstrated significant inhibitory effects on PPO activity at low concentrations. This indicates not only potential applications in agriculture but also highlights the versatility of the compound's biological activity.

Antitumor Activity Evaluation

In vitro studies have shown that 7,9-Dichloro-2-(4-methoxyphenyl)-5-(3-nitrophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine can induce apoptosis in cancer cells. Detailed assays revealed that the compound triggers apoptotic pathways through caspase activation and modulation of Bcl-2 family proteins .

Comparison with Similar Compounds

Comparative Analysis with Structurally Analogous Compounds

The following table summarizes key structural and physicochemical differences between the target compound and its analogs:

Compound ID/Reference	2-Substituent	5-Substituent	7,9-Substituents	Molecular Formula	Molecular Weight (g/mol)	Notable Properties/Effects
Target Compound	4-Methoxyphenyl	3-Nitrophenyl	Dichloro	C₂₅H₁₇Cl₂N₃O₄*	490.34 (calculated)	Meta-nitro enhances dipole asymmetry; moderate steric hindrance at position 5 .
	2-Naphthyl	4-Nitrophenyl	Dichloro	C₂₆H₁₇Cl₂N₃O₃	490.34	Bulky 2-naphthyl group reduces solubility; para-nitro strengthens electron withdrawal .
	4-Methoxyphenyl	4-Chlorophenyl	Dichloro	C₂₄H₁₆Cl₃N₂O₂*	469.77 (calculated)	Chlorine at position 5 provides moderate electron withdrawal; lower polarity than nitro analogs .
	4-Methoxyphenyl	4-Nitrophenyl	Dichloro	C₂₅H₁₇Cl₂N₃O₄	490.34	Para-nitro optimizes dipole alignment; higher crystallinity compared to meta-nitro isomer .
	4-Methoxyphenyl	Phenyl	Dichloro	C₂₄H₁₈Cl₂N₂O₂*	455.32 (calculated)	Absence of nitro reduces electron withdrawal; increased hydrophobicity .

*Molecular formulas marked with an asterisk are inferred from structural data.

Key Findings from Comparative Studies

Substituent Effects on Electronic Properties

• Nitro vs.
• Meta- vs. Para-Nitro : The meta -nitro configuration in the target compound creates asymmetric dipole moments, whereas para -nitro ( ) aligns the dipole along the molecular axis, improving crystal packing efficiency.

Steric and Solubility Considerations

• 2-Naphthyl Substituent : The bulky 2-naphthyl group in reduces aqueous solubility but may improve binding to hydrophobic protein pockets.
• 4-Methoxyphenyl vs. 4-Methylphenyl : The methoxy group (target compound) offers hydrogen-bonding capability, unlike the methyl group in , which primarily contributes steric bulk.